Cas no 626210-39-7 (N-[(pyridin-4-yl)methyl]cyclopentanamine)

N-[(pyridin-4-yl)methyl]cyclopentanamine is a versatile organic compound featuring a cyclopentylamine moiety linked to a pyridinylmethyl group. Its structure combines the electron-rich properties of the pyridine ring with the conformational flexibility of the cyclopentyl group, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's balanced lipophilicity and basicity enhance its utility in drug discovery, particularly for targeting central nervous system (CNS) receptors or as a building block for bioactive molecules. Its stability under standard conditions and compatibility with common synthetic methodologies further contribute to its appeal in research and industrial applications.

N-[(pyridin-4-yl)methyl]cyclopentanamine structure

626210-39-7 structure

Product Name:N-[(pyridin-4-yl)methyl]cyclopentanamine

CAS No:626210-39-7

MF:C₁₁H₁₆N₂

MW:176.258142471313

MDL:MFCD03724765

CID:1077548

PubChem ID:961198

Update Time:2025-08-05

N-[(pyridin-4-yl)methyl]cyclopentanamine Chemical and Physical Properties

Names and Identifiers

- Cyclopentyl-pyridin-4-ylmethyl-amine
- AC1LISWG
- CTK5J5790
- cyclopentyl(4-pyridylmethyl)amine
- HMS1704I10
- MolPort-000-934-484
- SBB017979
- STOCK4S-85854
- N-[(pyridin-4-yl)methyl]cyclopentanamine
- EN300-167314
- cyclopentylpyridin-4-ylmethylamine
- DTXSID90359377
- VS-09601
- Cyclopentyl-pyridin-4-ylmethyl-amine, AldrichCPR
- N-(pyridin-4-ylmethyl)cyclopentanamine
- BBL030083
- STL036458
- BAB21039
- DB-418557
- CS-0271582
- 626210-39-7
- A1-15128
- N-Cyclopentyl-4-pyridinemethanamine
- AKOS000226575
- SCHEMBL25992753
- SB54207
- MDL： MFCD03724765
- Inchi： 1S/C11H16N2/c1-2-4-11(3-1)13-9-10-5-7-12-8-6-10/h5-8,11,13H,1-4,9H2
- InChI Key： ZNQODUXHYMFCDP-UHFFFAOYSA-N
- SMILES： N(CC1C=CN=CC=1)C1CCCC1

Computed Properties

Exact Mass: 176.131348519g/mol
Monoisotopic Mass: 176.131348519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 24.9Å²

N-[(pyridin-4-yl)methyl]cyclopentanamine Security Information

Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT

N-[(pyridin-4-yl)methyl]cyclopentanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM301703-500mg	N-(pyridin-4-ylmethyl)cyclopentanamine	626210-39-7	95%	500mg	$315	2021-08-18
Chemenu	CM301703-1g	N-(pyridin-4-ylmethyl)cyclopentanamine	626210-39-7	95%	1g	$334	2023-01-19
Matrix Scientific	010847-1g	Cyclopentyl-pyridin-4-ylmethyl-amine	626210-39-7		1g	$378.00	2023-09-09
Enamine	EN300-167314-0.05g	N-[(pyridin-4-yl)methyl]cyclopentanamine	626210-39-7		0.05g	$612.0	2023-06-08
Enamine	EN300-167314-0.1g	N-[(pyridin-4-yl)methyl]cyclopentanamine	626210-39-7		0.1g	$640.0	2023-06-08
Enamine	EN300-167314-0.25g	N-[(pyridin-4-yl)methyl]cyclopentanamine	626210-39-7		0.25g	$670.0	2023-06-08
Enamine	EN300-167314-0.5g	N-[(pyridin-4-yl)methyl]cyclopentanamine	626210-39-7		0.5g	$699.0	2023-06-08
Enamine	EN300-167314-1.0g	N-[(pyridin-4-yl)methyl]cyclopentanamine	626210-39-7		1g	$728.0	2023-06-08
Enamine	EN300-167314-2.5g	N-[(pyridin-4-yl)methyl]cyclopentanamine	626210-39-7		2.5g	$1428.0	2023-06-08
Enamine	EN300-167314-5.0g	N-[(pyridin-4-yl)methyl]cyclopentanamine	626210-39-7		5g	$2110.0	2023-06-08